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Get Quote

Understanding the basic physicochemical properties of friedelin is the first step in planning successful

experiments.

Basic Chemical Properties of Friedelin

Property Specification

Molecular Formula C₃₀H₅₀O [1]

Molecular Weight 426.7 g/mol [2] [1]

CAS Number 559-74-0 [1]

Melting Point High (specific value not detailed in search results) [1]

pKa -7.4 (very basic compound) [3]

Solubility Profile of Friedelin Friedelin has a very low solubility in water and is best dissolved in organic

solvents [3] [1]. Its high cLogP value of 7.59 confirms its highly lipophilic (fat-soluble) nature, which means

it has poor absorption or permeation in aqueous environments [4]. The following table summarizes its

solubility in different solvent types.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 7 Tech Support

https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://www.smolecule.com/products/s528492?utm_src=pdf-interest
https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://cymitquimica.com/cas/559-74-0/?srsltid=AfmBOoo33murZtQyixb5_XzDXz5NwltQ12bpeeSEb8mfxFDctd1dTfhe
https://pmc.ncbi.nlm.nih.gov/articles/PMC10707989/
https://cymitquimica.com/cas/559-74-0/?srsltid=AfmBOoo33murZtQyixb5_XzDXz5NwltQ12bpeeSEb8mfxFDctd1dTfhe
https://cymitquimica.com/cas/559-74-0/?srsltid=AfmBOoo33murZtQyixb5_XzDXz5NwltQ12bpeeSEb8mfxFDctd1dTfhe
https://cymitquimica.com/cas/559-74-0/?srsltid=AfmBOoo33murZtQyixb5_XzDXz5NwltQ12bpeeSEb8mfxFDctd1dTfhe
https://www.mdpi.com/1420-3049/28/23/7760
https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://www.mdpi.com/1420-3049/28/23/7760
https://cymitquimica.com/cas/559-74-0/?srsltid=AfmBOoo33murZtQyixb5_XzDXz5NwltQ12bpeeSEb8mfxFDctd1dTfhe
https://www.sciencedirect.com/topics/chemistry/friedelin
https://www.smolecule.com/products/s528492?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Solvent Type Solvent Examples Solubility Notes / Typical Use

Halogenated Chloroform,
Dichloromethane

High solubility [3] [5] Preferred for extraction &
purification [2] [5]

Aliphatic
Hydrocarbons

n-Hexane, Petroleum
Ether

High solubility [2] Common for initial extraction
from plant material [2]

Alcohols Ethanol, Methanol Sparing to good
solubility [3] [2]

Used in extraction & washing
steps [2] [5]

Aqueous
Solutions

Water Insoluble [3] [1] -

Experimental Protocols: Extraction & Purification

Here are reliable methodologies for obtaining friedelin from natural sources.

Protocol 1: Standard Solvent Extraction from Plant Material

This is a common method for initial extraction from dried plant parts like bark or leaves [2].

Preparation: Air-dry the plant material (e.g., cork, leaves) and grind it into a fine powder.

Extraction: Soak the powdered material in an appropriate solvent (e.g., n-hexane, chloroform,
dichloromethane, or methanol) at a ratio of approximately 1:10 (w/v) for up to 24 hours. This can be

done at room temperature or under reflux at the solvent's boiling point for higher efficiency [2] [5].
Filtration: Filter the mixture to remove all solid plant debris.

Concentration: Evaporate the solvent under reduced pressure using a rotary evaporator to obtain a
crude friedelin-rich solid extract [5].

Protocol 2: Purification by Recrystallization

The crude extract from Protocol 1 can be purified using this technique [5].

Dissolution: Dissolve the crude friedelin-rich solid in a minimal volume of a hot, suitable solvent

(e.g., n-hexane, ethyl acetate, or a mixture like n-hexane:ethyl acetate).

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://www.mdpi.com/1420-3049/28/23/7760
https://patents.google.com/patent/EP2070906A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC10707989/
https://patents.google.com/patent/EP2070906A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC10707989/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10707989/
https://www.mdpi.com/1420-3049/28/23/7760
https://pmc.ncbi.nlm.nih.gov/articles/PMC10707989/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10707989/
https://patents.google.com/patent/EP2070906A1/en
https://www.mdpi.com/1420-3049/28/23/7760
https://cymitquimica.com/cas/559-74-0/?srsltid=AfmBOoo33murZtQyixb5_XzDXz5NwltQ12bpeeSEb8mfxFDctd1dTfhe
https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10707989/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10707989/
https://patents.google.com/patent/EP2070906A1/en
https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://patents.google.com/patent/EP2070906A1/en
https://patents.google.com/patent/EP2070906A1/en
https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://www.smolecule.com/products/s528492?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Decolorization (Optional): Add a small amount of activated charcoal to the hot solution to absorb

colored impurities. Stir for 10-15 minutes while hot.
Hot Filtration: Filter the hot solution to remove the activated charcoal and any undissolved

impurities.
Crystallization: Allow the filtrate to cool slowly to room temperature, then further cool it in an ice bath

to promote crystal formation.
Collection: Collect the purified friedelin crystals via vacuum filtration and wash them with a small

amount of cold solvent (e.g., ethanol).
Drying: Dry the crystals under vacuum. This process can be repeated to achieve higher purity,

potentially up to 96% or more [5].

The following diagram illustrates the decision-making workflow for selecting and optimizing a friedelin

extraction method.
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Frequently Asked Questions (FAQs)

Q1: What is the most abundant natural source of friedelin for large-scale extraction? A1: Cork from

the cork oak (Quercus suber) and cork-derived industrial by-products are the most significant and abundant

sources. A specific by-product called "black condensate" from the insulation corkboard industry can contain

friedelin in concentrations of 1-10% by weight, making it an excellent raw material [2] [5].

Q2: My friedelin is not dissolving properly. What could be the issue? A2: This is almost certainly a

solvent choice issue.

Confirm Solvent Polarity: Friedelin is highly lipophilic. Ensure you are using a medium to low

polarity organic solvent like chloroform, dichloromethane, or n-hexane [2] [5].
Check Purity: The crude extract may contain many other plant compounds. A purification step

(recrystallization) is often necessary to obtain a pure compound that dissolves predictably [5].
Apply Heat: Gently heating the solvent can significantly improve dissolution. Always do this under

reflux to avoid solvent loss.

Q3: Are there any green or modern extraction techniques for friedelin? A3: Yes, research has moved

beyond traditional soaking. Modern methods with reduced environmental impact include ultrasound-

assisted extraction (UAE), microwave-assisted extraction, and the use of supercritical fluids (like CO₂)

and ionic liquids [2]. Furthermore, genetically engineered yeast using CRISPR/Cas9 technology has been

developed to biosynthesize friedelin, offering a sustainable alternative to plant extraction [2] [3].

Q4: How does the stability of friedelin relate to its pharmacological activity? A4: While the search

results do not detail stability in terms of shelf-life, the compound's stable pentacyclic structure allows it to

interact with biological targets. For example, its stability in biological fluids is a key factor in its ability to

induce apoptosis in cancer cells by strongly binding to proteins like Bax and Bcl-2 [6]. Its lipophilic nature

(high cLogP) also influences its absorption and distribution in the body [4].

Troubleshooting Guide
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Problem Possible Cause Solution

Low Extraction
Yield

Inefficient solvent or
method; low starting

concentration.

Switch to a more efficient solvent (CH₂Cl₂, CHCl₃).
Use modern techniques like ultrasound extraction.

Confirm source material is friedelin-rich (e.g., cork).

Poor Purity
After Extraction

Co-extraction of other lipids,

pigments, and plant
compounds.

Perform recrystallization (see Protocol 2). Use

activated charcoal during recrystallization to remove
colored impurities.

Friedelin
Precipitating

Solution is too concentrated
or temperature has dropped

too quickly.

Re-dissolve the solid in a warmer, larger volume of
solvent and allow it to cool slowly for better crystal

formation.

Inconsistent
Results

Variations in plant source,

particle size, or extraction
time.

Standardize the protocol: use the same plant

source, grind to a consistent fine powder, and
maintain precise extraction times.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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